Cas no 1803588-33-1 (2-oxo-1H,2H,5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde)

2-Oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde is a heterocyclic compound featuring a fused pyranopyridine core with a reactive aldehyde functional group. This structure lends itself to versatile applications in organic synthesis, particularly as a key intermediate in the preparation of pharmaceuticals and agrochemicals. The presence of both the aldehyde and lactam moieties enables selective derivatization, facilitating the construction of complex molecular frameworks. Its rigid bicyclic system may also contribute to enhanced stability in certain reaction conditions. The compound's well-defined reactivity profile makes it valuable for researchers exploring novel heterocyclic architectures or targeted functionalization strategies.

2-oxo-1H,2H,5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde structure

1803588-33-1 structure

Product Name:2-oxo-1H,2H,5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde

CAS No:1803588-33-1

MF:C₉H₉NO₃

MW:179.172662496567

CID:5740972

PubChem ID:119031479

Update Time:2025-05-28

2-oxo-1H,2H,5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- EN300-214375
- 1803588-33-1
- 2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde
- 2-oxo-1,5,7,8-tetrahydropyrano[4,3-b]pyridine-3-carbaldehyde
- 2H-Pyrano[4,3-b]pyridine-3-carboxaldehyde, 1,5,7,8-tetrahydro-2-oxo-
- 2-oxo-1H,2H,5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde
- Inchi： 1S/C9H9NO3/c11-4-6-3-7-5-13-2-1-8(7)10-9(6)12/h3-4H,1-2,5H2,(H,10,12)
- InChI Key： IUSGGEGOYWZKPE-UHFFFAOYSA-N
- SMILES： O1CC2C=C(C=O)C(NC=2CC1)=O

Computed Properties

Exact Mass: 179.058243149g/mol
Monoisotopic Mass: 179.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
Boiling Point: 548.4±50.0 °C(Predicted)
pka: 11.09±0.40(Predicted)

2-oxo-1H,2H,5H,7H,8H-pyrano4,3-bpyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E590408-5mg	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	5mg	$ 50.00	2022-06-05
TRC	E590408-10mg	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	10mg	$ 70.00	2022-06-05
TRC	E590408-50mg	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	50mg	$ 295.00	2022-06-05
Enamine	EN300-214375-0.05g	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	0.05g	$226.0	2023-05-26
Enamine	EN300-214375-0.1g	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	0.1g	$337.0	2023-05-26
Enamine	EN300-214375-0.25g	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	0.25g	$481.0	2023-05-26
Enamine	EN300-214375-0.5g	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	0.5g	$758.0	2023-05-26
Enamine	EN300-214375-1.0g	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	1g	$971.0	2023-05-26
Enamine	EN300-214375-2.5g	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	2.5g	$1903.0	2023-05-26
Enamine	EN300-214375-5.0g	2-oxo-1H,2H,5H,7H,8H-pyrano[4,3-b]pyridine-3-carbaldehyde	1803588-33-1	5g	$2816.0	2023-05-26